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Ezetimibe-d4 Diacetate Ezetimibe-d4 Diacetate
Brand Name: Vulcanchem
CAS No.: 1217861-13-6
VCID: VC0028451
InChI: InChI=1S/C28H25F2NO5/c1-17(32)35-24-13-5-20(6-14-24)27-25(28(34)31(27)23-11-9-22(30)10-12-23)15-16-26(36-18(2)33)19-3-7-21(29)8-4-19/h3-14,25-27H,15-16H2,1-2H3/t25-,26+,27-/m1/s1/i9D,10D,11D,12D
SMILES: CC(=O)OC1=CC=C(C=C1)C2C(C(=O)N2C3=CC=C(C=C3)F)CCC(C4=CC=C(C=C4)F)OC(=O)C
Molecular Formula: C28H25F2NO5
Molecular Weight: 497.531

Ezetimibe-d4 Diacetate

CAS No.: 1217861-13-6

Reference Standards

VCID: VC0028451

Molecular Formula: C28H25F2NO5

Molecular Weight: 497.531

Ezetimibe-d4 Diacetate - 1217861-13-6

CAS No. 1217861-13-6
Product Name Ezetimibe-d4 Diacetate
Molecular Formula C28H25F2NO5
Molecular Weight 497.531
IUPAC Name [4-[(2S,3R)-3-[(3S)-3-acetyloxy-3-(4-fluorophenyl)propyl]-4-oxo-1-(2,3,5,6-tetradeuterio-4-fluorophenyl)azetidin-2-yl]phenyl] acetate
Standard InChI InChI=1S/C28H25F2NO5/c1-17(32)35-24-13-5-20(6-14-24)27-25(28(34)31(27)23-11-9-22(30)10-12-23)15-16-26(36-18(2)33)19-3-7-21(29)8-4-19/h3-14,25-27H,15-16H2,1-2H3/t25-,26+,27-/m1/s1/i9D,10D,11D,12D
Standard InChIKey DCEGDCNFJOXKQY-MDTCGDLBSA-N
SMILES CC(=O)OC1=CC=C(C=C1)C2C(C(=O)N2C3=CC=C(C=C3)F)CCC(C4=CC=C(C=C4)F)OC(=O)C
Synonyms (3R,4S)-3-[(3S)-3-(Acetyloxy)-3-(4-fluorophenyl)propyl]-4-[4-(acetyloxy)phenyl]-1-(4-fluorophenyl-d4)-2-azetidinone
PubChem Compound 57369486
Last Modified Nov 11 2021
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